Cas no 2694057-63-9 (rac-ethyl (1R,5S,6S)-3-azabicyclo3.2.2nonane-6-carboxylate hydrochloride)

• Product Name: rac-ethyl (1R,5S,6S)-3-azabicyclo3.2.2nonane-6-carboxylate hydrochloride
• CAS No: 2694057-63-9
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 6078121
• PubChem ID: 165940581
• Update Time: 2025-07-16

rac-ethyl (1R,5S,6S)-3-azabicyclo3.2.2nonane-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,5S,6S)-3-azabicyclo3.2.2nonane-6-carboxylate hydrochloride
• rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate hydrochloride
• 2694057-63-9
• EN300-30839213

• Inchi： 1S/C11H19NO2.ClH/c1-2-14-11(13)10-5-8-3-4-9(10)7-12-6-8;/h8-10,12H,2-7H2,1H3;1H/t8-,9-,10+;/m0./s1
• InChI Key： PWBKIXGOKSWEFR-OAINAWNSSA-N
• SMILES： Cl.O(CC)C([C@@H]1C[C@H]2CNC[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (1R,5S,6S)-3-azabicyclo3.2.2nonane-6-carboxylate hydrochloride

Introduction to Rac-Ethyl (1R,5S,6S)-3-Azabicyclo[3.2.2]nonane-6-carboxylate Hydrochloride (CAS No. 2694057-63-9)

Rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate hydrochloride, identified by its CAS number 2694057-63-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The specific stereochemistry of this molecule, denoted by the configuration (1R,5S,6S), plays a crucial role in determining its interaction with biological targets and overall pharmacological profile.

The< strong>name Rac-Ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate hydrochloride provides detailed information about the molecular structure and composition of the compound. The term "Rac" indicates that the molecule contains a racemic mixture of enantiomers, meaning it is composed of equal amounts of both the (1R) and (1S) isomers at the specified chiral center. The presence of an ethyl group at the 6-position and a carboxylate moiety further defines its chemical properties. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

In recent years, azabicycloalkanes have been explored for their potential as pharmacological agents due to their ability to mimic natural amino acids and interact with biological receptors in a highly specific manner. The< strong>3-azabicyclo[3.2.2]nonane core structure is particularly noteworthy for its rigid framework, which can be engineered to fit into narrow binding pockets in enzymes and receptors. This structural feature has made it a valuable scaffold for designing novel drugs targeting a wide range of diseases.

One of the most compelling aspects of Rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate hydrochloride is its potential application in the development of central nervous system (CNS) therapeutics. Research has shown that azabicycloalkanes can modulate neurotransmitter systems by interacting with receptors such as serotonin and dopamine receptors. The specific stereochemistry of this compound may influence its affinity and selectivity for these receptors, making it a promising candidate for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent studies have also highlighted the< strong>pharmacokinetic properties of this compound, which are critical for determining its efficacy and safety in clinical settings. The hydrochloride salt form improves oral bioavailability and reduces variability in drug absorption, ensuring consistent therapeutic effects. Additionally, preliminary in vitro studies have demonstrated that Rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate hydrochloride exhibits low toxicity profiles, suggesting its potential for safe human use.

The< strong>synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to construct the complex azabicycloalkane core with high stereochemical fidelity. These synthetic methodologies are essential for producing enough material for preclinical testing and eventual clinical trials.

In conclusion, Rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate hydrochloride (CAS No. 2694057-63-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating CNS disorders make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.